Cas no 1450790-57-4 (Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate)

Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate is a heterocyclic compound featuring a fused pyranopyrimidine core with a benzoate ester substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both the pyranopyrimidine scaffold and ester functionality enhances its versatility as an intermediate in synthetic chemistry. The compound's stability and well-defined crystalline properties facilitate precise handling and characterization. Its structural motifs are of interest in medicinal chemistry, particularly for targeting enzyme inhibition or modulation of biological pathways. The product is typically supplied with high purity, ensuring reliability for research and development purposes.

Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate structure

1450790-57-4 structure

Product Name:Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate

CAS No:1450790-57-4

MF:C₁₅H₁₄N₂O₄

MW:286.282663822174

CID:4817388

Update Time:2025-05-28

Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate Chemical and Physical Properties

Names and Identifiers

- METHYL 4-(4-OXO-4,5,7,8-TETRAHYDRO-3H-PYRANO[4,3-D]PYRIMIDIN-2-YL)BENZOATE
- BDBM50439815
- Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate
- Inchi： 1S/C15H14N2O4/c1-20-15(19)10-4-2-9(3-5-10)13-16-12-6-7-21-8-11(12)14(18)17-13/h2-5H,6-8H2,1H3,(H,16,17,18)
- InChI Key： QTIVINSEXFKCBA-UHFFFAOYSA-N
- SMILES： O1CC2C(NC(C3C=CC(C(=O)OC)=CC=3)=NC=2CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 516
XLogP3: 0.5
Topological Polar Surface Area: 77

Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM505498-1g	Methyl4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-d]pyrimidin-2-yl)benzoate	1450790-57-4	97%	1g	$1302	2022-06-12
Alichem	A089006614-250mg	Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3h-pyrano[4,3-d]pyrimidin-2-yl)benzoate	1450790-57-4	95%	250mg	$514.50	2022-04-02
Alichem	A089006614-1g	Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3h-pyrano[4,3-d]pyrimidin-2-yl)benzoate	1450790-57-4	95%	1g	$1,404.91	2022-04-02

Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate Related Literature

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Additional information on Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate

Recent Advances in the Study of Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate (CAS: 1450790-57-4)

The compound Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate (CAS: 1450790-57-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyranopyrimidine derivatives, which are known for their diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate exhibits promising inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. The study utilized in vitro assays to confirm its efficacy, with IC50 values in the low micromolar range.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell proliferation. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. Computational docking studies have also provided insights into the compound's binding affinity for specific protein targets, further supporting its therapeutic potential.

In addition to its biological activity, recent advancements in the synthetic methodology for Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate have been reported. A 2024 publication in Organic Letters described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for the large-scale production of the compound, facilitating its further investigation in preclinical and clinical settings.

Despite these promising findings, challenges remain in the development of Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research is focused on derivatizing the core structure to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, Methyl 4-(4-oxo-4,5,7,8-tetrahydro-3H-pyrano[4,3-D]pyrimidin-2-YL)benzoate represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation. Future research should prioritize the elucidation of its precise mechanisms of action and the optimization of its pharmacological profile to maximize its therapeutic potential.